Methyl 3-amino-2-chloroisonicotinate
Overview
Description
“Methyl 3-amino-2-chloroisonicotinate” is a chemical compound with the CAS Number: 173435-41-1 . It has a molecular weight of 186.6 and its IUPAC name is methyl 3-amino-2-chloroisonicotinate .
Synthesis Analysis
The synthesis of “Methyl 3-amino-2-chloroisonicotinate” involves several steps. One method involves the use of hydrogen chloride and dihydrogen peroxide at 20°C for 3 hours . Another method involves the use of 1,3-dichloro-5,5-dimethylhydantoin in tetrachloroethylene .Molecular Structure Analysis
“Methyl 3-amino-2-chloroisonicotinate” contains a total of 19 bonds; 12 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), 1 primary amine (aromatic), and 1 Pyridine .Physical And Chemical Properties Analysis
“Methyl 3-amino-2-chloroisonicotinate” is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .Scientific Research Applications
Pharmacology
Methyl 3-amino-2-chloroisonicotinate is a compound with potential pharmacological applications due to its physicochemical properties. It has high gastrointestinal absorption and is BBB permeant, indicating its potential to cross the blood-brain barrier . This suggests its utility in developing central nervous system (CNS) drugs. Moreover, it’s not a substrate for P-glycoprotein, which is often responsible for drug efflux, potentially increasing its bioavailability .
Organic Synthesis
In organic synthesis, Methyl 3-amino-2-chloroisonicotinate serves as a building block for various chemical reactions. Its amine group can be a nucleophile in substitution reactions, while the chloro group can be replaced or modified for the synthesis of more complex molecules .
Material Science
Methyl 3-amino-2-chloroisonicotinate may contribute to material science research, particularly in the development of new organic materials. Its molecular structure could be incorporated into polymers or small molecule-based materials for various applications .
Biochemistry Studies
In biochemistry, this compound could be used to study enzyme-substrate interactions, especially those involving amines or chlorinated compounds. It could also serve as a standard or reference compound in analytical methods .
Medical Research
For medical research, Methyl 3-amino-2-chloroisonicotinate could be explored for its medicinal chemistry properties. Its solubility and lipophilicity parameters are conducive for drug formulation, and it could be a candidate for lead optimization in drug discovery processes .
Environmental Science
While specific applications in environmental science are not detailed in the data, the compound could be studied for its environmental fate and behavior, such as degradation products or interaction with environmental receptors .
Chemical Engineering
In chemical engineering, Methyl 3-amino-2-chloroisonicotinate might be involved in process development for its synthesis or modification. It could also be part of studies on reaction kinetics, process optimization, and scale-up .
Safety and Hazards
“Methyl 3-amino-2-chloroisonicotinate” is associated with several hazard statements: H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), wearing protective gloves/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
methyl 3-amino-2-chloropyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O2/c1-12-7(11)4-2-3-10-6(8)5(4)9/h2-3H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSZMBXHYSQDICN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=NC=C1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00376277 |
Source
|
| Record name | METHYL 3-AMINO-2-CHLOROISONICOTINATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00376277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-2-chloroisonicotinate | |
CAS RN |
173435-41-1 |
Source
|
| Record name | METHYL 3-AMINO-2-CHLOROISONICOTINATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00376277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 3-amino-2-chloroisonicotinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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